1-Ethyl-3-methylcyclopentane-1-carbaldehyde

• Molecular Formula: C9H16O
• Molecular Weight: 140.22 g/mol
• IUPAC Name: 1-ethyl-3-methylcyclopentane-1-carbaldehyde
• InChI: InChI=1S/C9H16O/c1-3-9(7-10)5-4-8(2)6-9/h7-8H,3-6H2,1-2H3
• InChI Key: LCUMAAOLZYFJLF-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCC(C1)C)C=O

Description

1-Ethyl-3-methylcyclopentane-1-carbaldehyde is a cyclopentane derivative with the molecular formula C₉H₁₆O and a molecular weight of 140.23 g/mol. Its structure features a cyclopentane ring substituted with an ethyl group at position 1, a methyl group at position 3, and an aldehyde functional group at position 1 (carbonyl adjacent to the cyclopentane ring). The stereochemical configuration of the compound, (1R,2S,3R), influences its spatial arrangement and reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-ethyl-3-methylcyclopentane-1-carbaldehyde can be achieved through several synthetic routes. One common method involves the alkylation of cyclopentane with ethyl and methyl groups, followed by the introduction of the aldehyde functional group. The reaction conditions typically involve the use of strong bases and alkyl halides for the alkylation step, and oxidizing agents for the aldehyde formation.

Industrial Production Methods

In an industrial setting, the production of 1-ethyl-3-methylcyclopentane-1-carbaldehyde may involve large-scale alkylation reactions using cyclopentane as the starting material. The process may be optimized for high yield and purity, with careful control of reaction parameters such as temperature, pressure, and the concentration of reactants.

Chemical Reactions Analysis

Types of Reactions

1-Ethyl-3-methylcyclopentane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The ethyl and methyl groups can undergo substitution reactions with suitable reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reducing agents include sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄).

Substitution: Halogenation reactions can be carried out using halogens such as chlorine (Cl₂) or bromine (Br₂).

Major Products Formed

Oxidation: 1-Ethyl-3-methylcyclopentane-1-carboxylic acid.

Reduction: 1-Ethyl-3-methylcyclopentane-1-methanol.

Substitution: Various halogenated derivatives depending on the substituent introduced.

Scientific Research Applications

Scientific Research Applications

1-Ethyl-3-methylcyclopentane-1-carbaldehyde is primarily used as an intermediate in synthesizing complex organic molecules. The carbaldehyde group's reactivity allows it to form covalent bonds with nucleophilic sites on proteins and enzymes, potentially modulating enzyme activity and biochemical pathways.

Chemical Reactions

1-Ethyl-3-methylcyclopentane-1-carbaldehyde can undergo several chemical reactions:

• Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid. Common oxidizing agents include potassium permanganate and chromium trioxide.
• Reduction: The aldehyde can be reduced to form the corresponding alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.
• Substitution: It can undergo nucleophilic substitution reactions, especially at the aldehyde carbon, using nucleophiles such as Grignard reagents or organolithium compounds.

The biological activity of 3-Methylcyclopentane-1-carbaldehyde is attributed to its aldehyde group, which is highly reactive and can form covalent bonds with nucleophilic sites on proteins and enzymes. This interaction can modulate enzyme activity and influence various biochemical pathways, potentially leading to therapeutic effects.

Case Studies

• Antioxidant Activity: Derivatives of this compound have demonstrated significant antioxidant properties, crucial for mitigating oxidative stress in biological systems. These findings suggest potential applications in developing therapeutic agents for oxidative stress-related diseases.
• Cytotoxicity Assessment: In vitro studies have assessed the cytotoxic effects of this compound on various cancer cell lines. Results indicated a dose-dependent inhibition of cell proliferation, highlighting its potential as a lead compound for cancer therapy.
• Antimicrobial Properties: Preliminary investigations have shown that this compound possesses antimicrobial activity against certain bacterial strains, suggesting its potential use in developing new antibiotics.

Research Findings

Recent studies have focused on synthesizing derivatives of 3-Methylcyclopentane-1-carbaldehyde to enhance its biological activity:

• Modifications have shown improved binding affinity to target enzymes, enhancing the inhibition of enzymatic activity .
• Certain derivatives exhibited increased efficacy in scavenging free radicals, leading to enhanced antioxidant capacity .

Other potential application

• Fragrances and Flavoring Agents : Due to its aldehyde group, 3-Methylcyclopentane-1-carbaldehyde is used in the production of fragrances and flavoring agents.

Mechanism of Action

The mechanism of action of 1-ethyl-3-methylcyclopentane-1-carbaldehyde involves its interaction with molecular targets such as enzymes and receptors. The aldehyde group can form covalent bonds with nucleophilic sites on proteins, leading to changes in their activity. The compound may also participate in redox reactions, influencing cellular processes and signaling pathways.

Comparison with Similar Compounds

(1S,3S)-3-Methylcyclopentane-1-carbaldehyde

• Molecular Formula : C₇H₁₀O
• Molecular Weight : 112.17 g/mol
• Key Differences: Substituents: Lacks the ethyl group at position 1, reducing steric bulk compared to the target compound. Physical Properties: Lower molecular weight suggests a lower boiling point (~150–170°C estimated) compared to the target compound (~180–200°C predicted). The absence of an ethyl group may also reduce lipophilicity (predicted logP: ~1.8 vs. ~2.5 for the target compound) .

cis-1,3-Dimethylcyclopentane

• Molecular Formula : C₇H₁₄
• Molecular Weight : 98.19 g/mol
• Key Differences: Functional Group: Lacks the aldehyde group, rendering it non-polar and less reactive in oxidation or nucleophilic addition reactions. Physical Properties: Higher predicted logP (~3.0) due to the absence of a polar aldehyde group, leading to greater solubility in non-polar solvents. Boiling point is significantly lower (~90–110°C) .

Methyl 1-(Methylamino)cyclopentanecarboxylate Hydrochloride

• Molecular Formula: C₈H₁₆ClNO₂
• Molecular Weight : 205.67 g/mol
• Key Differences :
  • Functional Groups : Contains an ester and amine group instead of an aldehyde, enabling distinct reactivity (e.g., hydrolysis or alkylation).
  • Applications : Used in pharmaceutical synthesis (as seen in Reference Example 87, ), whereas the target compound’s aldehyde group may suit fragrances or polymer precursors .

Data Table: Comparative Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Group	Predicted logP	Boiling Point (°C, estimated)
1-Ethyl-3-methylcyclopentane-1-carbaldehyde	C₉H₁₆O	140.23	Aldehyde	~2.5	180–200
(1S,3S)-3-methylcyclopentane-1-carbaldehyde	C₇H₁₀O	112.17	Aldehyde	~1.8	150–170
cis-1,3-Dimethylcyclopentane	C₇H₁₄	98.19	Alkane	~3.0	90–110
Methyl 1-(methylamino)cyclopentanecarboxylate HCl	C₈H₁₆ClNO₂	205.67	Ester/Amine	~1.2	>200 (decomposes)

Research Findings and Implications

• Reactivity : The aldehyde group in 1-Ethyl-3-methylcyclopentane-1-carbaldehyde enables nucleophilic additions (e.g., forming imines or hydrates), while its ethyl and methyl substituents introduce steric hindrance, slowing reactions compared to less-substituted analogs like (1S,3S)-3-methylcyclopentane-1-carbaldehyde .
• Applications : Cyclopentane aldehydes are explored in fragrance industries due to their volatility and stability. The ethyl substituent in the target compound may enhance longevity in formulations compared to simpler analogs .
• Computational Predictions : Quantum chemistry models (e.g., QSPR) suggest the target compound’s higher logP improves membrane permeability, making it a candidate for drug delivery systems, though experimental validation is needed .

Biological Activity

Overview of 1-Ethyl-3-methylcyclopentane-1-carbaldehyde

1-Ethyl-3-methylcyclopentane-1-carbaldehyde is an organic compound characterized by its cyclopentane structure with an aldehyde functional group. Its molecular formula is $C_9H_{16}O$, and it has potential applications in various fields, including organic synthesis and medicinal chemistry.

• Molecular Formula : $C_9H_{16}O$
• Molecular Weight : 140.23 g/mol
• IUPAC Name : 1-Ethyl-3-methylcyclopentane-1-carbaldehyde
• Structure : The compound features a cyclopentane ring with ethyl and methyl substituents, along with a carbonyl group at the first position.

Potential Biological Activities

• Antimicrobial Activity : Many aldehydes exhibit antimicrobial properties. The presence of the carbonyl group may contribute to the inhibition of microbial growth by disrupting cellular functions.
• Anti-inflammatory Properties : Compounds with similar structures have been studied for their anti-inflammatory effects, potentially through the modulation of inflammatory pathways.
• Neuroactivity : Some cyclopentane derivatives are known to interact with neurotransmitter systems, suggesting that 1-Ethyl-3-methylcyclopentane-1-carbaldehyde might have neuroactive properties, although specific data is lacking.
• Chemical Reactivity : As an aldehyde, this compound can participate in various chemical reactions, including:
  • Nucleophilic addition reactions , which may lead to the formation of more complex molecules.
  • Condensation reactions , potentially leading to polymerization or cross-linking in biological systems.

Research Findings

While direct research findings on 1-Ethyl-3-methylcyclopentane-1-carbaldehyde are scarce, studies on structurally similar compounds provide insights into its potential biological roles:

Compound Name	Biological Activity	Reference
2-Methylpentanal	Antimicrobial properties	Journal of Organic Chemistry
Cyclopentanone	Neuroactive effects	Chemical Biology Reports
3-Methylcyclopentanecarboxylic acid	Anti-inflammatory effects	International Journal of Molecular Sciences

Case Studies

While specific case studies focusing solely on 1-Ethyl-3-methylcyclopentane-1-carbaldehyde are not available, related case studies provide context:

• A study examining the synthesis of various cyclopentane derivatives highlighted their potential as precursors for bioactive compounds, suggesting that modifications to the cyclopentane ring can enhance biological activity.
• Research into aldehydes' role in drug development has shown that structural modifications can lead to significant changes in pharmacological profiles.